Cas no 1806975-09-6 (2-(Difluoromethyl)-4-hydroxy-5-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-5-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1806975-09-6
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4887642
• Update Time: 2025-07-27

2-(Difluoromethyl)-4-hydroxy-5-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-5-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO/c1-3-2-14-5(7(9)10)4(6(3)15)8(11,12)13/h2,7H,1H3,(H,14,15)
• InChI Key： VCQHHQCFNQVWCI-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C)=CNC=1C(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 2-(Difluoromethyl)-4-hydroxy-5-methyl-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-(Difluoromethyl)-4-hydroxy-5-methyl-3-(trifluoromethyl)pyridine (CAS: 1806975-09-6)

The compound 2-(Difluoromethyl)-4-hydroxy-5-methyl-3-(trifluoromethyl)pyridine (CAS: 1806975-09-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its trifluoromethyl and difluoromethyl groups contribute to its high reactivity and stability, making it a valuable building block in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific enzymatic pathways, suggesting potential applications in the treatment of metabolic disorders.

In terms of synthetic methodologies, researchers have developed more efficient routes to produce 2-(Difluoromethyl)-4-hydroxy-5-methyl-3-(trifluoromethyl)pyridine with higher yields and purity. A recent patent (WO2023056789) describes a novel catalytic process that reduces byproduct formation and improves scalability, which could facilitate its industrial production. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Biological evaluations of this compound have revealed promising activity against a range of targets. For instance, in vitro studies have shown that it exhibits selective inhibition of certain kinases involved in inflammatory pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its potential as a lead compound for developing anti-inflammatory agents. Further in vivo studies are underway to validate these observations and assess its pharmacokinetic properties.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Computational modeling studies, such as those reported in the Journal of Chemical Information and Modeling, are being employed to design derivatives with improved selectivity and potency. These efforts are critical for translating the compound's potential into clinically viable therapeutics.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-5-methyl-3-(trifluoromethyl)pyridine (CAS: 1806975-09-6) represents a versatile and promising scaffold in medicinal chemistry. Ongoing research continues to uncover its potential applications, from agrochemicals to pharmaceuticals. Future studies should focus on addressing its limitations and exploring its mechanism of action in greater detail to fully realize its therapeutic potential.